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In Vivo Anti-Metastatic Efficacy of Thioridazine

Cancer Model
Treatment
Groups

Effect on
Primary Tumor

Effect on
Metastasis

Proposed
Mechanism of Action

Triple-Negative
Breast Cancer
(TNBC) [1]

Thioridazine
hydrochloride

(Thi-hyd)
monotherapy

63.73%
inhibition in

tumor weight

72.58%
inhibition rate of

spontaneous lung
metastasis

Inhibits PI3K/AKT
pathway; induces

G0/G1 cell cycle arrest
and apoptosis [1]

Triple-Negative
Breast Cancer
(TNBC) [2]

Thioridazine
(THZ) +

Carboplatin
(CBP)

combination

Significant
inhibition of

tumor growth

Marked inhibition
of lung metastasis

Synergistic effect;
targets CSCs;

suppresses
PI3K/AKT/mTOR and

induces ER stress [2]

Hepatocellular
Carcinoma
(HCC) [3]

Thioridazine

(THIO)
monotherapy

Decreased

tumorigenesis
capacity in mice

Inhibits cell

migration and
epithelial-

mesenchymal
transition (EMT)

Suppresses stemness

genes (CD133,
OCT4); modulates

dopamine receptors [3]
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Experimental Models & Key Methodologies

The validity of these findings is supported by robust in vivo models and detailed experimental protocols.

Animal and Cell Models: The most common model for metastatic TNBC is the mouse model

implanted with 4T1 cells, which readily metastasize to the lungs [1] [2]. For Hepatocellular Carcinoma
(HCC), studies use lines like LM3 and Huh7 in xenograft models on nude mice [3].

Treatment Protocols: In vivo, Thioridazine is often dissolved in a vehicle of ethanol/Cremophor
EL/saline (12.5:12.5:75) for administration [1].

Metastasis Assessment: The primary method for quantifying metastasis is counting lung
metastatic nodules after sacrifice, with tissues processed for H&E staining for histological

confirmation [1] [2].
Mechanistic Analysis: Immunohistochemistry (IHC) and Western blotting on tumor tissues are

standard for analyzing changes in protein expression related to proliferation (Ki67), apoptosis
(cleaved caspase-3), and key signaling pathways (p-AKT, p-PI3K) [1] [2].

Mechanism of Action Signaling Pathway

The anti-metastatic effect of Thioridazine is multi-faceted, as shown in the following pathway.

Thioridazine

PI3K Activation

 Inhibits

Apoptosis

 Induces

G0/G1 Cell Cycle Arrest

 Induces

Cancer Stem Cell (CSC)

 Targets

Epithelial-Mesenchymal Transition (EMT)

 Suppresses

AKT Activation

 Promotes

mTOR Activation

 Promotes  Suppresses

Metastasis

 Promotes  Promotes
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Research Context and Considerations

Focus on Preclinical Data: The findings are from animal models; efficacy and safety in humans are

not yet established.
Overcoming Metastasis Challenges: This research aligns with a growing focus on developing

specific anti-metastatic drugs, a major challenge in oncology [4].
Advanced Metastasis Models: Emerging tools like microfluidic "metastasis-on-chip" assays are

being developed for high-throughput drug screening, which could future validation of anti-metastatic
agents [5].

The collective evidence strongly suggests that thioridazine is a promising repurposed drug candidate for

inhibiting metastasis, particularly for aggressive cancers like TNBC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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